Cas no 217466-09-6 (1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-)

1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)- structure
217466-09-6 structure
Product name:1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-
CAS No:217466-09-6
MF:C16H28O2
MW:252.392325401306
CID:1403968

1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-
    • Inchi: 1S/C16H28O2/c1-3-4-5-6-7-8-11-15(17)16(18)12-9-10-14(2)13-16/h13,18H,3-12H2,1-2H3
    • InChI Key: OOMGQOYHFWSXFN-UHFFFAOYSA-N
    • SMILES: C(C1(O)CCCC(C)=C1)(=O)CCCCCCCC

Computed Properties

  • Exact Mass: 252.20904

Experimental Properties

  • Density: 0.970±0.06 g/cm3(Predicted)
  • Boiling Point: 365.7±42.0 °C(Predicted)
  • PSA: 37.3
  • pka: 12.61±0.40(Predicted)

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